Cas no 1369119-16-3 (2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid)

• Product Name: 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid
• CAS No: 1369119-16-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4594147
• Update Time: 2025-06-10

2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,2,2-trifluoroethyl)phenyl]acetic acid
• AB76666
• [3-(2,2,2-TRIFLUOROETHYL)PHENYL]ACETIC ACID
• Z2429425667
• 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid

• Inchi： 1S/C10H9F3O2/c11-10(12,13)6-8-3-1-2-7(4-8)5-9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： JFXAFPPOYSDSCR-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC=C(CC(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid

Introduction to 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid (CAS No. 1369119-16-3)

2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid (CAS No. 1369119-16-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethyl-substituted phenylacetic acids, which are known for their unique physicochemical properties and potential biological activities. The presence of the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, making this compound an attractive candidate for various applications in drug discovery and development.

The chemical structure of 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid consists of a phenyl ring substituted with a trifluoromethylated ethyl group at the 3-position, attached to an acetic acid moiety. This structural configuration contributes to its distinct chemical behavior and reactivity. The compound is typically synthesized through a series of well-defined organic reactions, including nucleophilic substitution and esterification processes.

In recent years, 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. For instance, it has been utilized in the development of novel anti-inflammatory drugs and as a building block in the synthesis of compounds with antiviral and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid in the synthesis of a series of potent inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors demonstrated significant efficacy in preclinical models, suggesting their potential for further development as therapeutic agents.

Beyond its direct therapeutic applications, 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid has also been explored for its utility in chemical biology research. Its unique structure makes it an ideal candidate for probing biological systems and understanding molecular interactions at the cellular level. Researchers have utilized this compound to study protein-ligand interactions and to develop novel tools for imaging and diagnostic purposes.

The physicochemical properties of 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid, such as its solubility and stability under various conditions, have been thoroughly characterized. These properties are crucial for optimizing its use in both laboratory settings and industrial-scale processes. For example, its solubility in organic solvents and aqueous media can be fine-tuned through minor modifications to the chemical structure, enhancing its versatility in different applications.

In terms of safety and environmental impact, 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid has been evaluated according to standard protocols. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to adhere to best practices for chemical management and disposal to minimize any potential risks.

The future prospects for 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid are promising. Ongoing research continues to uncover new applications and refine existing methods for its synthesis and use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing the fields of medicinal chemistry and pharmaceutical science.

In conclusion, 2-[3-(2,2,2-Trifluoroethyl)phenyl]acetic acid (CAS No. 1369119-16-3) is a versatile and promising compound with a wide range of potential applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further exploration in both academic research and industrial settings. As new discoveries continue to emerge, this compound is poised to contribute significantly to the development of innovative therapeutic agents and advanced research tools.